Cas no 79703-02-9 (6-Bromopenicillanic acid S-sulfoxide)

• Product Name: 6-Bromopenicillanic acid S-sulfoxide
• CAS No: 79703-02-9
• MF: C₈H₁₀BrNO₄S
• MW: 296.138300418854
• CID: 568569
• PubChem ID: 133263
• Update Time: 2024-01-30

6-Bromopenicillanic acid S-sulfoxide Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, 4-oxide, (2S,5R,6S)-
• 6-bromopenicillanic acid S-sulfoxide
• (2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 4-oxide
• 6beta-Bromopenicillanic acid 4-oxide
• (2S,5R,6S)-6-bromo-3,3-dimethyl-4,7-dioxo-4$l^{4}-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R,6S)-6-bromo-3,3-dimethyl-4,7-dioxo-4lambda4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, 4-
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, 4-oxide, [2S-(2α,5α,6α)]- (ZCI)
• 6-Bromo-3,3-dimethyl-4,7-dioxo-4lambda~4~-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, 4-oxide, (2S-(2alpha,5alpha,6alpha))-
• 79703-02-9
• DTXSID201000677
• SCHEMBL10917517
• 6-Bromopenicillanic acid S-sulfoxide

• Inchi： 1S/C8H10BrNO4S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)15(8)14/h3-4,6H,1-2H3,(H,12,13)/t3-,4-,6+,15?/m0/s1
• InChI Key： LNXWCZHUJOCCBY-AMVCQHSUSA-N
• SMILES： C([C@H]1C(C)(C)S(=O)[C@@H]2[C@H](C(N12)=O)Br)(=O)O

Computed Properties

• Exact Mass: 294.95139 g/mol
• Monoisotopic Mass: 294.95139 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.9
• Molecular Weight: 296.14

Experimental Properties

• Density: 1.99
• Boiling Point: 585.2°C at 760 mmHg
• Flash Point: 307.7°C
• Refractive Index: 1.698